Cas no 2680855-22-3 (2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680855-22-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 5653205
• PubChem ID: 165914905
• Update Time: 2025-10-30

2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28277948
• 2680855-22-3
• 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H10N2O4/c1-2-5-18-12(17)14-9-4-3-8(7-13)10(6-9)11(15)16/h2-4,6H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： AGIJDQVESUOEDU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(C#N)=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680855-22-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680855-22-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyano group and carboxylic acid functionality, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "benzoic acid derivatives," "cyano-substituted compounds," and "carbonylamino applications" to explore its potential.

The molecular structure of 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid combines a benzene ring with a cyano (-CN) group at the 2-position and a carboxylic acid (-COOH) at the 1-position. The 5-position features a prop-2-en-1-yloxy carbonylamino moiety, which enhances its reactivity in polymerization and conjugation reactions. This structural complexity makes it a valuable building block for designing high-performance polymers, drug delivery systems, and biocompatible materials, aligning with current trends in sustainable chemistry and green synthesis.

Recent studies highlight the role of CAS 2680855-22-3 in the development of photoactive materials and organic electronics, addressing the growing demand for renewable energy solutions. Its electron-withdrawing cyano group improves charge transport properties, making it suitable for organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). These applications resonate with global interest in "energy-efficient technologies" and "carbon-neutral innovations," frequently searched topics in scientific and industrial forums.

In pharmaceutical research, 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is explored as a precursor for bioactive molecules targeting inflammation and metabolic disorders. Its carboxylic acid group enables facile derivatization into esters or amides, while the allyloxy carbonylamino segment offers click-chemistry compatibility. Such features align with the rise of "precision medicine" and "targeted drug design," key focus areas in modern therapeutics.

From a synthetic perspective, the compound’s preparation involves multistep organic reactions, including Ullmann coupling or Pd-catalyzed amidation, often discussed in "green chemistry optimization" queries. Manufacturers emphasize scalable and low-waste processes to meet regulatory and environmental standards, reflecting the industry’s shift toward "circular economy" principles.

In conclusion, 2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680855-22-3) exemplifies the intersection of innovation and practicality in chemical science. Its applications span materials science, pharmaceuticals, and sustainable technologies, making it a compound of enduring relevance. As research progresses, its role in addressing "global health challenges" and "clean energy transitions" will likely expand, further solidifying its importance in the chemical landscape.